2-(1-(3,4-dimethylphenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[1-(3,4-dimethylphenyl)-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H25N5O3/c1-14(2)21-19-12-25-28(17-8-7-15(3)16(4)10-17)22(19)23(30)27(26-21)13-20(29)24-11-18-6-5-9-31-18/h5-10,12,14H,11,13H2,1-4H3,(H,24,29)
• InChI Key: RUWDDKBKGULSQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NN(C3=O)CC(=O)NCC4=CC=CO4)C(C)C)C
• Molecular Formula: C23H25N5O3
• Molecular Weight: 419.5 g/mol

Description

2-(1-(3,4-dimethylphenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C23H25N5O3 and its molecular weight is 419.485. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

The compound has been explored in the synthesis of various derivatives, demonstrating its versatility in chemical reactions. For instance, it has been used as a precursor in the formation of N-alkylated products, showcasing a pathway to create a range of chemically diverse compounds (El-Essawy & Rady, 2011). This versatility is further evidenced by its involvement in producing isoxazolines and isoxazoles through cycloaddition reactions (Rahmouni et al., 2014).

Crystal Structure and Biological Activity

Investigations into the crystal structure and biological activity of this compound have revealed insights into its potential applications. The compound has demonstrated moderate herbicidal and fungicidal activities, indicating its potential use in agricultural and pest control applications (霍静倩 et al., 2016).

Antimicrobial Properties

There is evidence of antimicrobial properties associated with compounds derived from this chemical, suggesting its relevance in the development of new antimicrobial agents (Bondock et al., 2008). This aligns with the broader trend of employing heterocyclic compounds in medicinal chemistry for their biological activity.